Cas no 2171584-25-9 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid
• CAS No: 2171584-25-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6428096
• PubChem ID: 165802865
• Update Time: 2025-10-05

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid
• 2171584-25-9
• 2-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)pent-4-enoic acid
• EN300-1485028

• Inchi： 1S/C27H30N2O6/c1-2-7-23(24(30)31)29-25(32)27(12-14-34-15-13-27)17-28-26(33)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,22-23H,1,7,12-17H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： GGHTVXJVLZPQPR-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC(C(=O)O)CC=C)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid

Comprehensive Analysis of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid (CAS No. 2171584-25-9)

The compound 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid (CAS No. 2171584-25-9) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its intricate structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-enoic acid backbone, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals are increasingly interested in this compound due to its unique properties and potential applications in targeted drug delivery systems.

One of the most notable aspects of 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during peptide chain assembly, offering advantages such as mild deprotection conditions and compatibility with a variety of solvents. This compound’s incorporation of a oxan-4-yl ring further enhances its stability, making it suitable for complex synthetic routes. Recent studies have explored its utility in creating bioactive peptides, which are gaining traction in therapeutics for metabolic disorders and neurodegenerative diseases.

In the context of current trends, 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid aligns with the growing demand for precision medicine and personalized therapeutics. The compound’s ability to facilitate the synthesis of tailored peptide sequences positions it as a critical tool in developing next-generation biologics. Additionally, its pent-4-enoic acid moiety provides a reactive handle for further functionalization, enabling conjugation with other biomolecules—a feature highly sought after in antibody-drug conjugates (ADCs) and prodrug design.

From a technical standpoint, the synthesis and handling of CAS No. 2171584-25-9 require expertise in organic chemistry and protective group strategies. The compound’s stability under acidic and basic conditions, as well as its solubility profile, are frequently discussed in academic forums and industry publications. Researchers often inquire about optimal storage conditions, purification methods, and compatibility with automated peptide synthesizers—topics that reflect its practical importance in laboratory settings.

Beyond its synthetic applications, 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid has garnered attention for its potential in bioconjugation and material science. The Fmoc group’s photolabile properties open doors for light-controlled release systems, a hot topic in stimuli-responsive drug delivery. Furthermore, its modular design allows for integration into nanocarriers and hydrogels, which are pivotal in regenerative medicine and tissue engineering.

In summary, 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)pent-4-enoic acid (CAS No. 2171584-25-9) represents a versatile and innovative compound at the intersection of chemistry and biology. Its multifaceted applications, from peptide synthesis to advanced drug delivery systems, underscore its value in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of therapeutic development and biomaterial innovation.